Cas no 107757-05-1 ((3-Methyl-5-nitrophenyl)methanol)
107757-05-1 structure
Product Name:(3-Methyl-5-nitrophenyl)methanol
CAS No:107757-05-1
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD18399653
CID:1036292
PubChem ID:14033015
Update Time:2025-04-20
(3-Methyl-5-nitrophenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-Methyl-5-nitrophenyl)methanol
- 3-methyl-5-nitroBenzenemethanol
- 3-Methyl-5-nitrobenzyl alcohol
- 1594AA
- 1593AA
- FCH1173031
- AS05993
- CM13447
- AK128720
- AX8250782
- DTXSID70554742
- BS-14283
- SCHEMBL10155626
- EN300-7402814
- Benzenemethanol, 3-methyl-5-nitro-
- 107757-05-1
- Z1255445791
- CS-0130738
- AKOS016000845
- MFCD18399653
- DA-20273
-
- MDL: MFCD18399653
- Inchi: 1S/C8H9NO3/c1-6-2-7(5-10)4-8(3-6)9(11)12/h2-4,10H,5H2,1H3
- InChI Key: IVYZQNHRDOGBHH-UHFFFAOYSA-N
- SMILES: OCC1C=C(C=C(C)C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 167.058243149g/mol
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 1.2
Experimental Properties
- Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 56.8-57.9 ºC
- Solubility: Slightly soluble (3.3 g/l) (25 º C),
(3-Methyl-5-nitrophenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LE126-250mg |
(3-Methyl-5-nitrophenyl)methanol |
107757-05-1 | 98% | 250mg |
748CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LE126-100mg |
(3-Methyl-5-nitrophenyl)methanol |
107757-05-1 | 98% | 100mg |
382CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LE126-1g |
(3-Methyl-5-nitrophenyl)methanol |
107757-05-1 | 98% | 1g |
3159.0CNY | 2021-07-10 | |
| Chemenu | CM130469-1g |
(3-methyl-5-nitrophenyl)methanol |
107757-05-1 | 95% | 1g |
$365 | 2021-06-17 | |
| Chemenu | CM130469-5g |
(3-methyl-5-nitrophenyl)methanol |
107757-05-1 | 95% | 5g |
$1113 | 2021-06-17 | |
| Ambeed | A232301-100mg |
(3-Methyl-5-nitrophenyl)methanol |
107757-05-1 | 98% | 100mg |
$64.0 | 2025-02-26 | |
| Ambeed | A232301-250mg |
(3-Methyl-5-nitrophenyl)methanol |
107757-05-1 | 98% | 250mg |
$109.0 | 2025-02-26 | |
| Ambeed | A232301-1g |
(3-Methyl-5-nitrophenyl)methanol |
107757-05-1 | 98% | 1g |
$293.0 | 2025-02-26 | |
| Ambeed | A232301-5g |
(3-Methyl-5-nitrophenyl)methanol |
107757-05-1 | 98% | 5g |
$1021.0 | 2025-02-26 | |
| Alichem | A014001469-1g |
3-Methyl-5-nitrobenzyl alcohol |
107757-05-1 | 97% | 1g |
$1490.00 | 2023-09-04 |
(3-Methyl-5-nitrophenyl)methanol Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
107757-05-1 ((3-Methyl-5-nitrophenyl)methanol) Related Products
- 619-73-8(4-Nitrobenzenemethanol)
- 71022-43-0(3,5-Dinitrobenzyl alcohol)
- 22474-47-1((2-Methyl-5-nitrophenyl)methanol)
- 117897-59-3(Benzenemethanol-d,3-nitro- (9CI))
- 63189-97-9((4-Amino-3-nitrophenyl)methanol)
- 37637-55-1((3-amino-4-nitro-phenyl)methanol)
- 619-25-0(3-Nitrobenzyl alcohol)
- 29605-76-3(Hydroxylamine,O-[(3-nitrophenyl)methyl]-, hydrochloride (1:1))
- 22162-15-8((2-Methyl-4-nitrophenyl)methanol)
- 103776-53-0(Methyl,hydroxy(4-nitrophenyl)- (9CI))
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